2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide

• IUPAC Name: 2-chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C10H17ClF2N2O3S/c1-19(17,18)14-4-2-8(3-5-14)15(7-9(12)13)10(16)6-11/h8-9H,2-7H2,1H3
• InChI Key: NEHHLIORFKVERF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)N(CC(F)F)C(=O)CCl
• Molecular Formula: C10H17ClF2N2O3S
• Molecular Weight: 318.77 g/mol

Description

2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide is a chemical compound that has gained much attention in the scientific community due to its potential applications in the field of pharmacology.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide is still not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters, particularly those involved in pain and inflammation pathways. It has been shown to interact with the GABAergic system, which is involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects
2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide has been shown to produce a range of biochemical and physiological effects. It has been found to reduce pain and inflammation, as well as to exhibit anticonvulsant and anxiolytic properties. Additionally, it has been shown to be well-tolerated and to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide is its potent pharmacological effects, which make it a promising candidate for the treatment of a range of conditions. Additionally, it has been shown to be well-tolerated and to have a low potential for abuse and dependence. However, one limitation of this compound is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide. One area of interest is the elucidation of its mechanism of action, which may help to guide the development of more effective pharmacological interventions. Additionally, further research is needed to explore its potential applications in the treatment of chronic pain, inflammation, epilepsy, and anxiety disorders. Finally, the development of more efficient and scalable synthesis methods may help to increase its availability for research purposes.

Synthesis Methods

The synthesis method of 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide involves the reaction between 2-chloro-N-(2,2-difluoroethyl)acetamide and 1-methylsulfonylpiperidine-4-amine in the presence of a suitable base. This reaction leads to the formation of 2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide as a white solid.

Scientific Research Applications

2-Chloro-N-(2,2-difluoroethyl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide has been extensively studied for its pharmacological properties. It has been found to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, it has been shown to possess anticonvulsant and anxiolytic properties, indicating its potential application in the treatment of epilepsy and anxiety disorders.